molecular formula C15H13ClO3 B5814298 3-chlorobenzyl 4-methoxybenzoate

3-chlorobenzyl 4-methoxybenzoate

Cat. No.: B5814298
M. Wt: 276.71 g/mol
InChI Key: RTRWIUZOGDZNEQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Chlorobenzyl 4-methoxybenzoate is a synthetic ester derivative combining a 3-chlorobenzyl group and a 4-methoxybenzoate moiety. Its molecular structure features a benzyl chloride substituent at the meta position and a methoxy group para to the carboxylate ester on the aromatic ring (Figure 1). This compound has garnered attention in medicinal chemistry due to its role as a structural motif in protease inhibitors. For instance, modifications involving the 3-chlorobenzyl group in SARS-CoV-2 3CLpro inhibitors significantly enhanced potency, achieving IC50 values below 500 nM . Additionally, its aromatic stacking interactions with enzymes like aryl-alcohol oxidase (AAO) have been studied, revealing stabilizing interactions critical for catalytic efficiency .

Properties

IUPAC Name

(3-chlorophenyl)methyl 4-methoxybenzoate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H13ClO3/c1-18-14-7-5-12(6-8-14)15(17)19-10-11-3-2-4-13(16)9-11/h2-9H,10H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RTRWIUZOGDZNEQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)C(=O)OCC2=CC(=CC=C2)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H13ClO3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

276.71 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Substituent Effects on Enzymatic Interactions

The 3-chlorobenzyl group distinguishes this compound from analogs such as 3-chloro-4-methoxybenzyl alcohol and 3,4-dimethoxybenzyl alcohol . In AAO, the T-shaped interaction energy between the enzyme's tyrosine residue and 3-chlorobenzyl alcohol (-4.2 kcal/mol) is slightly weaker than that of 3-chloro-4-methoxybenzyl alcohol (-4.5 kcal/mol), suggesting that additional methoxy groups enhance stacking stabilization. Conversely, 3-fluorobenzyl alcohol exhibits weaker interactions (-3.8 kcal/mol), highlighting the chlorine atom’s superior electron-withdrawing and steric effects .

Table 1: Interaction Energies of Benzyl Derivatives with AAO

Compound Interaction Energy (kcal/mol)
3-Chlorobenzyl alcohol -4.2
3-Chloro-4-methoxybenzyl -4.5
3,4-Dimethoxybenzyl alcohol -4.6
3-Fluorobenzyl alcohol -3.8

Metabolic Pathways and Bacterial Catabolism

Unlike 4-methoxybenzoate, which is metabolized by soil bacteria via O-demethylation to form p-hydroxybenzoate (a precursor for protocatechuic acid) , 3-chlorobenzyl derivatives resist bacterial degradation. Evidence shows that benzoate and 3,4-dihydroxybenzoate accumulate in aposymbiotic pupae, whereas 4-methoxybenzoate is actively catabolized in symbiotic systems, indicating microbial specificity toward substituent patterns .

Coordination Chemistry and Thermal Stability

4-Methoxybenzoate forms stable complexes with trivalent lanthanides (e.g., La, Ce) through bidentate carboxylate coordination, as confirmed by infrared spectroscopy. The νas(COO⁻) and νsym(COO⁻) vibrations at 1543 cm⁻¹ and 1416 cm⁻¹, respectively, indicate partial bond equalization, contrasting with ionic sodium 4-methoxybenzoate . In contrast, 3-chlorobenzyl 4-methoxybenzoate lacks metal-coordination sites due to esterification, rendering it less thermally stable than lanthanide complexes, which decompose above 300°C .

Table 2: Infrared Vibrational Frequencies of Carboxylate Groups

Compound νas(COO⁻) (cm⁻¹) νsym(COO⁻) (cm⁻¹) Coordination Type
Sodium 4-methoxybenzoate 1543 1416 Ionic
La-4-methoxybenzoate 1545 1418 Bidentate
3-Chlorobenzyl 4-methoxybenzoate N/A N/A Non-coordinating

Structural Analogs in Drug Design

  • Methyl 4-chloro-3-[(3,4,5-trimethoxybenzoyl)amino]benzoate: The trimethoxybenzoyl group enhances solubility but may reduce membrane permeability due to increased polarity .

Key Research Findings and Implications

Enzymatic Specificity : The 3-chlorobenzyl group’s moderate stacking energy balances substrate binding and product release in AAO, making it a viable candidate for enzyme engineering .

Metabolic Resistance : Chlorine substitution impedes microbial degradation, suggesting environmental persistence compared to hydroxylated benzoates .

Thermal Behavior : Unlike metal-coordinated 4-methoxybenzoates, the ester derivative lacks high thermal stability, limiting its use in high-temperature applications .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.